2-((6-Amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-yl)thio)acetamide
Description
2-((6-Amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-yl)thio)acetamide is a chemical compound that has been studied for its potential use in scientific research. This compound has been synthesized using specific methods and has shown promising results in various applications.
Scientific Research Applications
Antibacterial Activity
Pyrazolines, including our compound, have demonstrated antibacterial properties. Researchers have reported their effectiveness against various bacterial strains, making them promising candidates for combating infections . Further studies could explore specific mechanisms and optimize their antibacterial potential.
Antifungal Potential
In addition to antibacterial effects, pyrazolines exhibit antifungal activity. These compounds may inhibit fungal growth and could be investigated for novel antifungal drug development .
Antiparasitic Applications
Pyrazolines have shown promise as antiparasitic agents. Investigating their efficacy against specific parasites could lead to new therapeutic options for parasitic diseases .
Anti-Inflammatory Properties
Researchers have associated pyrazolines with anti-inflammatory effects. Understanding their mechanisms of action and exploring their potential in managing inflammatory conditions could be valuable .
Antidepressant Potential
Some pyrazolines, including our compound, exhibit antidepressant properties. Investigating their impact on neurotransmitter systems and behavioral models could provide insights for mental health research .
Anticonvulsant Activity
Pyrazolines have been studied for their anticonvulsant effects. Evaluating their impact on seizure models and understanding their interactions with neural pathways may contribute to epilepsy management .
Antioxidant Capacity
Oxidative stress plays a role in various diseases. Pyrazolines, by acting as antioxidants, could protect cells from damage caused by reactive oxygen species (ROS). Assessing their antioxidant potential and mechanisms would be worthwhile .
Antitumor Investigations
While more research is needed, pyrazolines have shown antitumor activity in preclinical studies. Their impact on cancer cell lines and potential as adjunct therapies warrant further exploration .
properties
IUPAC Name |
2-[6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-yl]sulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrN5OS/c16-9-3-1-8(2-4-9)13-10(5-17)14(20)21-15(11(13)6-18)23-7-12(19)22/h1-4H,7H2,(H2,19,22)(H2,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHLODLJPHXUGPK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C(=NC(=C2C#N)SCC(=O)N)N)C#N)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrN5OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((6-Amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-yl)thio)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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